5-Ethoxy-1,2,4-thiadiazole-3-carboxylic acid
Overview
Description
5-Ethoxy-1,2,4-thiadiazole-3-carboxylic acid is a chemical compound with the CAS Number: 67472-43-9 . It has a molecular weight of 174.18 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of this compound or its derivatives often involves several steps . For instance, a series of novel 1,2,3-thiadiazolo-5-carboxylic acid hydrazide Schiff’s bases were prepared starting from ethyl-4,4,4-trifluoroacetoacetate and ethyl carbazate in four steps .Molecular Structure Analysis
The InChI Code for this compound is 1S/C5H6N2O3S/c1-2-10-5-6-3 (4 (8)9)7-11-5/h2H2,1H3, (H,8,9) . This code provides a unique identifier for the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 174.18 .Scientific Research Applications
Identification in Biological Monitoring
Research Context : ET-CA has been identified as a metabolite of etridiazole, a pesticide, in biological systems.
- Findings : In a study conducted by Welie et al. (2005), ET-CA was detected as a significant metabolite in the urine of rats and humans after oral administration of etridiazole. This study suggests ET-CA's potential as a biomarker for the biological monitoring of etridiazole exposure (Welie et al., 2005).
Environmental Degradation Studies
Research Context : Understanding the degradation process of pesticides in water treatment.
- Findings : Liu et al. (2009) studied the photodegradation of etridiazole in water under UV radiation. ET-CA was identified as one of the byproducts, providing insights into the environmental fate of etridiazole and its derivatives (Liu et al., 2009).
Synthesis and Biological Activities
Research Context : Exploring the synthesis of ET-CA derivatives and their potential biological activities.
- Findings : Several studies focus on synthesizing various derivatives of thiadiazoles, including ET-CA, and testing their biological activities. For example, Yue et al. (2010) synthesized acylamides with thiadiazole-2-ammonia and evaluated their auxin activities (Yue et al., 2010).
Antineoplastic Potential
Research Context : Investigating the potential antineoplastic properties of ET-CA derivatives.
- Findings : Looker and Wilson (1965) synthesized 1,2,3-Thiadiazole-4-carboxylic acid and explored its derivatives for potential antineoplastic properties (Looker & Wilson, 1965).
Safety and Hazards
Mechanism of Action
Mode of Action
Compounds with similar structures have been shown to interact with their targets through various mechanisms, such as binding to active sites, altering protein conformation, or modulating signal transduction pathways .
Pharmacokinetics
Its molecular weight (174.18 g/mol) and physical form (powder) suggest that it could be absorbed and distributed in the body . .
Biochemical Analysis
Biochemical Properties
5-Ethoxy-1,2,4-thiadiazole-3-carboxylic acid, due to its thiadiazole core, can potentially interact with DNA and RNA . It can readily cross cell membranes and interact with biological compounds in unique ways
Cellular Effects
It is known that thiadiazole derivatives can disrupt processes related to DNA replication, inhibiting replication of both bacterial and cancer cells .
Molecular Mechanism
It is known that thiadiazole derivatives can target the ATP-binding pocket of certain enzymes .
Properties
IUPAC Name |
5-ethoxy-1,2,4-thiadiazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O3S/c1-2-10-5-6-3(4(8)9)7-11-5/h2H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACVXWOLXADMINA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NS1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80217831 | |
Record name | 5-Ethoxy-1,2,4-thiadiazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80217831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
67472-43-9 | |
Record name | 5-Ethoxy-1,2,4-thiadiazole-3-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067472439 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Ethoxy-1,2,4-thiadiazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80217831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-ethoxy-1,2,4-thiadiazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-ETHOXY-1,2,4-THIADIAZOLE-3-CARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F20870398G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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